molecular formula C10H12N2O4 B8389433 Methyl 3-(2-hydrazino-2-oxoethoxy)benzoate

Methyl 3-(2-hydrazino-2-oxoethoxy)benzoate

Cat. No.: B8389433
M. Wt: 224.21 g/mol
InChI Key: DNCZSYJJVZKZSL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(2-hydrazino-2-oxoethoxy)benzoate is a useful research compound. Its molecular formula is C10H12N2O4 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12N2O4

Molecular Weight

224.21 g/mol

IUPAC Name

methyl 3-(2-hydrazinyl-2-oxoethoxy)benzoate

InChI

InChI=1S/C10H12N2O4/c1-15-10(14)7-3-2-4-8(5-7)16-6-9(13)12-11/h2-5H,6,11H2,1H3,(H,12,13)

InChI Key

DNCZSYJJVZKZSL-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=CC=C1)OCC(=O)NN

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of methyl 3-(2-methoxy-2-oxoethoxy)benzoate (887 mg, 3.96 mmol) in MeOH (50 mL) was added hydrazine hydrate (1.92 mL). After stirring for 0.5 h at rt, water (50 mL) was added and the reaction mixture was filtered. Washing with water (3×5 mL) and drying under vacuo at 70° C. overnight gave 713 mg of the title compound (80%) as a white solid in 98.3% purity by HPLC (MaxPlot detection between 230 and 400 nm).
Quantity
887 mg
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
1.92 mL
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
reactant
Reaction Step Three
Yield
80%

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